Cas no 1361693-29-9 (2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid
• CAS No: 1361693-29-9
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4933739
• Update Time: 2025-11-06

2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid
• 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-2-5(8(11)12)7(9(14)15)6(3-10)13-4/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： GGJLHCUXMLOLKO-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=C(C(F)F)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid

Research Brief on 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid (CAS: 1361693-29-9)

The compound 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid (CAS: 1361693-29-9) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, applications, and biological relevance.

Recent studies have highlighted the significance of 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structure, featuring a bromomethyl group and a difluoromethyl substituent, makes it a valuable precursor for the development of bioactive molecules. Researchers have successfully utilized this compound in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The bromomethyl group in 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid allows for facile functionalization, enabling the introduction of diverse pharmacophores. Recent publications have demonstrated its use in the development of potent and selective kinase inhibitors with improved pharmacokinetic properties.

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of agrochemical research. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of small molecules, making it an attractive feature for agrochemical applications. Preliminary studies have shown that derivatives of 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid exhibit promising herbicidal and fungicidal activities.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid has been optimized in recent years to improve yield and scalability. Modern synthetic routes often involve multi-step transformations starting from readily available pyridine derivatives. Advances in catalytic methods and green chemistry principles have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

From a biological perspective, the compound's mechanism of action and its interactions with biological targets are areas of active investigation. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to the pyridine core influence binding affinity and selectivity. These findings are instrumental in guiding the design of next-generation therapeutics.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylic acid (CAS: 1361693-29-9) represents a promising chemical entity with broad applications in drug discovery and agrochemical development. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its role in the design of novel bioactive molecules. This brief underscores the importance of this compound in advancing chemical biology and pharmaceutical sciences.